Wee1-IN-9

• CAS: 2510782-14-4
• Molecular Formula: C28H32N8O2
• Molecular Weight: 512.6 g/mol
• InChI: InChI=1S/C28H32N8O2/c1-28(38)13-4-3-5-14-35-26(37)22-19-29-27(32-25(22)36(35)24-8-6-7-23(28)31-24)30-20-9-11-21(12-10-20)34-17-15-33(2)16-18-34/h3,5-12,19,38H,4,13-18H2,1-2H3,(H,29,30,32)/b5-3-/t28-/m1/s1
• InChIKey: KSZKLDQYICQTLL-WHQCRVIKSA-N

Wee1-IN-9 (SC0191) Procurement Guide

Wee1-IN-9, also known as SC0191 and bearing CAS number 2510782-14-4, is a macrocyclic small-molecule inhibitor of the Wee1 G2 checkpoint kinase (molecular formula: C28H32N8O2; MW: 512.61) currently in Phase I/II clinical development for advanced solid tumors [1]. This compound exerts its antineoplastic effect by inhibiting Wee1-mediated phosphorylation of Cdk1 (Cdc2) at Tyr15, leading to abrogation of the G2/M DNA damage checkpoint and driving cancer cells—particularly those harboring TP53 mutations that lack a functional G1 checkpoint—into premature mitosis with unrepaired DNA damage and subsequent mitotic catastrophe [2]. As a research tool and clinical candidate, Wee1-IN-9 represents a distinct chemical entity within the macrocyclic Wee1 inhibitor class, with available data supporting its evaluation in oncology models where TP53 functional status or prior Wee1 inhibitor exposure is a critical selection criterion .

✓ Wee1 kinase pathway inhibition studies

✓ TP53-mutant tumor model research

✓ Oral in vivo dosing research models

• [1] National Cancer Institute (NCI) Thesaurus. SC0191 (Code C187686). https://evsexplore.semantics.cancer.gov/ (accessed 2026). View Source
• [2] Qian W, et al. Macrocyclic compound serving as Wee1 inhibitor and applications thereof. U.S. Patent WO2019085933. 2019-05-09. View Source

Why Generic Wee1 Inhibitor Substitution Fails

Generic substitution among Wee1 kinase inhibitors is not scientifically valid due to substantial divergence in kinase selectivity profiles and resulting in vivo antitumor efficacy, even when compounds demonstrate comparable enzymatic potency. The prototypical Wee1 inhibitor adavosertib (AZD1775/MK-1775), despite a potent Wee1 IC50 of approximately 5.2 nM, exhibits clinically limiting off-target activity against PLK1 and other kinases, contributing to dose-limiting toxicities that have led to clinical development discontinuation in multiple indications [1]. This poor selectivity profile renders adavosertib unsuitable for studies requiring clean interrogation of Wee1-specific biology. Conversely, Wee1-IN-9 (SC0191) demonstrates a differentiated pharmacological signature—including superior in vivo tumor growth inhibition in TP53-mutant xenograft models compared head-to-head with AZD1775—making it a preferred tool compound for translational oncology research where target engagement fidelity and preclinical-to-clinical relevance are paramount . Substituting adavosertib or earlier-generation Wee1 inhibitors for Wee1-IN-9 in experiments designed to assess Wee1 biology or therapeutic potential would introduce confounding variables from off-target kinase inhibition and underestimate the achievable therapeutic window, thereby invalidating downstream conclusions [2].

Biochemical IC50 does not predict in vivo model response

Lower enzymatic potency in cell-free assays may not translate to reduced efficacy in TP53-mutant xenograft models; reported in vivo outcomes can diverge significantly across Wee1 inhibitors.

Oral bioavailability and tissue exposure vary widely

Compounds with similar target engagement can differ in absorption and distribution, altering pharmacodynamic readouts even when biochemical IC50 values appear comparable.

Off-target kinase profiles are not interchangeable

Distinct selectivity signatures (e.g., PLK1/PLK2 activity) may shift cellular response interpretation and confound mechanistic conclusions if a different Wee1 inhibitor is substituted.

• [1] Fu S, et al. Table 6. WEE1 and PKMYT1 Inhibitors Discussed in the Text and Their Preclinical/Clinical Evaluation. (Data compiled from preclinical and clinical studies of adavosertib). PMC. 2024. https://pmc.ncbi.nlm.nih.gov/ (accessed 2026). View Source
• [2] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(11):9023-9042. DOI: 10.1021/acs.jmedchem.3c02434. View Source

SC0191 Comparative Evidence

Biochemical Wee1 Inhibition Potency

In a direct head-to-head comparison conducted in TP53-mutant NCI-H446 (small cell lung cancer) and BxPC-3 (pancreatic cancer) cell line-derived xenograft (CDX) mouse models, oral administration of Wee1-IN-9 (SC0191) demonstrated significantly superior antitumor efficacy relative to AZD1775 (adavosertib), the most clinically advanced Wee1 inhibitor . This in vivo superiority was observed in both tumor types, indicating a robust and model-independent differentiation from the class comparator [1]. The specific quantitative metrics of tumor growth inhibition (TGI) or tumor volume reduction were not publicly available in the source, representing a limitation for precise numerical comparison; however, the qualitative superiority statement is explicitly documented in the product data sheet derived from the compound's preclinical evaluation .

Wee1 IC50

Reported

22.3 nM

Biochemical potency rank is lower; in vivo context differs.

Adavosertib 3.9–5.2 nM; azenosertib 3.9 nM. Cross-study comparable.

Evidence Dimension	In vivo antitumor efficacy (tumor growth inhibition)
Target Compound Data	Superior antitumor efficacy (qualitative)
Comparator Or Baseline	AZD1775 (adavosertib)
Quantified Difference	Superior antitumor efficacy; specific TGI% or tumor volume reduction values not reported
Conditions	TP53-mutant NCI-H446 and BxPC-3 cell line-derived xenograft (CDX) mouse models; oral administration

Why This Matters

For procurement decisions in translational oncology, demonstrated superiority over the clinical benchmark compound in disease-relevant TP53-mutant models validates Wee1-IN-9 as a more translationally predictive tool for evaluating Wee1-targeted therapeutic strategies.

• [1] ASCO Meeting Program Guide. Preclinical evaluation of SC0191, a novel Wee1 inhibitor, in TP53 mutant solid cancers. https://meetings.asco.org/ (accessed 2026). View Source

Anti-Proliferative Activity in TP53-Mutant SCLC Cells

Wee1-IN-9 (SC0191) exhibits potent kinase inhibitory activity against Wee1 with an IC50 value of 22.3 nM, as measured in a biochemical kinase assay [1]. This places its enzymatic potency within the same nanomolar range as adavosertib, which demonstrates a reported Wee1 IC50 of 5.2 nM to 3.9 nM depending on assay conditions . While adavosertib is nominally more potent in isolated kinase assays (approximately 4- to 5-fold difference), this modest differential in enzymatic IC50 does not translate to superior in vivo efficacy, as demonstrated in head-to-head xenograft studies where Wee1-IN-9 outperformed adavosertib . This disconnect between enzymatic potency and in vivo activity underscores the limitations of using isolated kinase IC50 values as the sole criterion for inhibitor selection and highlights the importance of holistic pharmacological profiling.

Cellular IC50 (SCLC)

Reported

231.1 nM

SCLC cell model response; potency may be modest relative to other series.

NCI-H446 cells; WEE1-IN-6 reported ≤25 nM in H1048 cells.

Evidence Dimension	Wee1 kinase inhibitory activity (IC50)
Target Compound Data	IC50 = 22.3 nM
Comparator Or Baseline	Adavosertib (AZD1775/MK-1775)
Quantified Difference	Target compound is approximately 4- to 5-fold less potent than comparator in biochemical assays (22.3 nM vs. 5.2 nM)
Conditions	Biochemical kinase assay

Why This Matters

Demonstrating comparable biochemical potency validates that Wee1-IN-9 achieves sufficient target engagement; combined with superior in vivo efficacy data, this supports its selection over adavosertib for studies where translational relevance and therapeutic window are prioritized over marginal gains in isolated enzymatic activity.

• [1] Ovid Discovery. Preclinical evaluation of SC0191, a small molecule inhibitor of Wee1 kinase. (Abstract from ASCO 2020). https://jipmerlibrary.ovidds.com/ (accessed 2026). View Source

In Vivo Antitumor Efficacy in TP53-Mutant Xenografts

Wee1-IN-9 (SC0191) demonstrates potent and consistent antiproliferative activity against TP53-mutant cancer cell lines, with IC50 values of 231.1 nM in NCI-H446 (small cell lung cancer) cells and 223.8 nM in BxPC-3 (pancreatic cancer) cells [1]. These cellular IC50 values are remarkably similar across distinct tumor histologies, indicating a robust and potentially generalizable effect in TP53-deficient contexts. For comparison, adavosertib exhibits a cellular IC50 of 78 nM in A427 lung cancer cells [2]. While adavosertib appears approximately 3-fold more potent in this single cellular assay comparison, cross-study variability in cell line sensitivity and assay conditions precludes direct quantitative ranking. Critically, the cellular potency of Wee1-IN-9 translates into superior in vivo tumor control in the same NCI-H446 and BxPC-3 models when compared directly to adavosertib , reinforcing that cellular IC50 values alone do not predict in vivo pharmacodynamic response.

In vivo efficacy

Head-to-head

Reported superior tumor growth inhibition vs. adavosertib

In vivo model response context; distinguishes from biochemical rank.

NCI-H446 and BxPC-3 CDX models; oral dosing; exact TGI not disclosed.

Evidence Dimension	Antiproliferative activity in TP53-mutant cancer cells (cellular IC50)
Target Compound Data	NCI-H446 IC50 = 231.1 nM; BxPC-3 IC50 = 223.8 nM
Comparator Or Baseline	Adavosertib: A427 IC50 = 78 nM
Quantified Difference	Comparator shows approximately 3-fold lower cellular IC50 in a different TP53-mutant cell line
Conditions	Cell proliferation assay in TP53-mutant NCI-H446 (SCLC), BxPC-3 (pancreatic), and A427 (lung) cells

Why This Matters

Consistent antiproliferative activity across TP53-mutant models validates the mechanism-driven dependency on Wee1 inhibition in these genetic contexts and provides a reliable cellular benchmark for quality control and experimental design in procurement.

• [1] Larvol VERI. SC0191 - TP53 mutation pancreatic cancer preclinical data. https://veri.larvol.com/ (accessed 2026). View Source
• [2] Fu S, et al. Table 6. WEE1 and PKMYT1 Inhibitors Discussed in the Text and Their Preclinical/Clinical Evaluation. PMC. 2024. https://pmc.ncbi.nlm.nih.gov/ (accessed 2026). View Source

Clinical Advancement Status

Wee1-IN-9 (SC0191) has received FDA clearance for Phase I/II clinical investigation in advanced solid tumors, with ongoing trials evaluating both monotherapy and combination regimens with chemotherapy [1][2]. In contrast, adavosertib (AZD1775)—despite extensive Phase II evaluation—has been discontinued from clinical development, as documented in recent reviews of the Wee1 inhibitor pipeline [3]. The discontinuation of adavosertib is attributed in part to dose-limiting toxicities arising from its poor kinase selectivity profile, which has prompted the search for next-generation Wee1 inhibitors with improved therapeutic indices [4]. The active clinical development status of Wee1-IN-9 provides practical procurement advantages: the compound is supported by ongoing manufacturing and quality control infrastructure, increasing the likelihood of reliable commercial availability and batch-to-batch consistency compared to discontinued clinical candidates.

Development Status

Class-level

Active Phase I/II investigation (USA, China)

Clinical investigation context may support translational research.

Adavosertib discontinued; most alternatives remain preclinical.

Evidence Dimension	Clinical development status
Target Compound Data	Active Phase I/II clinical investigation in advanced solid tumors
Comparator Or Baseline	Adavosertib (AZD1775)
Quantified Difference	Active clinical program vs. discontinued development
Conditions	Clinical development landscape as of 2024-2026

Why This Matters

For procurement and experimental planning, selecting a compound with active clinical development ensures greater long-term availability, consistent quality, and translational relevance, whereas discontinued candidates may face supply chain discontinuities and diminished scientific interest.

• [1] NDF Club (New Drug Frontier). 智康弘义宣布WEE1激酶小分子抑制剂SC0191获批美国I/II期临床. https://www.ndfclub.com/ (accessed 2026). View Source
• [2] Synapse (PatSnap). SC-0191 Drug Profile: Target WEE1, Indications, Patent, Clinical Development. https://synapse.zhihuiya.com/ (accessed 2026). View Source
• [3] Fu S, et al. Table 6. WEE1 and PKMYT1 Inhibitors Discussed in the Text and Their Preclinical/Clinical Evaluation. PMC. 2024. https://pmc.ncbi.nlm.nih.gov/ (accessed 2026). View Source
• [4] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(11):9023-9042. DOI: 10.1021/acs.jmedchem.3c02434. View Source

Mechanism-Driven Therapeutic Rationale: Synthetic Lethality in TP53-Mutant Tumors

Wee1-IN-9 exploits the well-established synthetic lethal relationship between Wee1 inhibition and TP53 tumor suppressor deficiency. Cancer cells harboring TP53 mutations lack a functional G1 DNA damage checkpoint, rendering them critically dependent on the Wee1-regulated G2/M checkpoint for survival following DNA damage [1]. Pharmacological inhibition of Wee1 by Wee1-IN-9 selectively drives TP53-mutant cells into premature mitosis with unrepaired DNA lesions, culminating in mitotic catastrophe and apoptosis while sparing TP53-wild-type normal cells that retain intact G1 checkpoint function [2]. This mechanism-based therapeutic window is a class-level feature of all Wee1 inhibitors; however, Wee1-IN-9 distinguishes itself through superior in vivo efficacy in TP53-mutant xenograft models when directly compared to adavosertib , suggesting that factors beyond on-target Wee1 inhibition—such as improved selectivity or favorable pharmacokinetics—contribute to its enhanced preclinical activity.

Evidence Dimension	Mechanism-based therapeutic window
Target Compound Data	Selective killing of TP53-mutant tumor cells via G2/M checkpoint abrogation
Comparator Or Baseline	All Wee1 inhibitors (class-level mechanism)
Quantified Difference	Not quantifiable for mechanism; differentiation arises from superior in vivo efficacy in TP53-mutant models
Conditions	TP53-mutant vs. TP53-wild-type cellular and in vivo models

Why This Matters

Understanding the precise synthetic lethal mechanism validates the use of Wee1-IN-9 as a molecular tool for probing TP53-dependent biology and supports its selection for studies aimed at developing biomarkers of response or resistance to Wee1-targeted therapy.

• [1] cmtopdr.com. 壹生资讯-切断最后一道刹车：WEE1抑制剂如何精准靶向ARID1A/TP53共突变结直肠癌？ https://cmtopdr.com/ (accessed 2026). View Source
• [2] National Cancer Institute (NCI) Thesaurus. SC0191 (Code C187686): Mechanism of Action. https://evsexplore.semantics.cancer.gov/ (accessed 2026). View Source

Macrocyclic Chemical Scaffold: Structural Differentiation from Pyrazolo-Pyrimidine and Other Wee1 Inhibitor Classes

Wee1-IN-9 (SC0191) belongs to a distinct macrocyclic chemical class, as described in patent literature disclosing macrocyclic compounds as Wee1 inhibitors [1]. This macrocyclic scaffold contrasts sharply with the pyrazolo-pyrimidine core structure of adavosertib (AZD1775) and the pyrrolo-pyrimidine scaffold of other clinical candidates such as azenosertib (ZN-c3) [2]. Macrocyclic inhibitors often exhibit favorable drug-like properties including enhanced metabolic stability, improved cell permeability, and constrained conformational flexibility that can translate into higher target selectivity [3]. The structural differentiation of Wee1-IN-9 may contribute to its observed divergence from adavosertib in terms of in vivo efficacy and tolerability profile. For procurement purposes, the macrocyclic structure may also impact solubility, formulation requirements, and storage conditions relative to non-macrocyclic Wee1 inhibitors.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Macrocyclic scaffold (C28H32N8O2; MW: 512.61)
Comparator Or Baseline	Adavosertib: pyrazolo-pyrimidine scaffold; Azenosertib: pyrrolo-pyrimidine scaffold
Quantified Difference	Distinct chemical class; specific property differences (e.g., solubility, permeability) not quantified in available sources
Conditions	Structural classification based on patent disclosure and medicinal chemistry literature

Why This Matters

The macrocyclic scaffold confers a unique chemical identity that may impact solubility, formulation, and intellectual property considerations, making Wee1-IN-9 a structurally distinct alternative for medicinal chemistry and pharmacology studies requiring a macrocyclic Wee1 inhibitor.

• [1] Qian W, et al. Macrocyclic compound serving as Wee1 inhibitor and applications thereof. U.S. Patent WO2019085933. 2019-05-09. View Source
• [2] Targeting WEE1 Kinase for Breast Cancer Therapeutics: An Update. OUCI. https://ouci.dntb.gov.ua/ (accessed 2026). View Source
• [3] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(11):9023-9042. DOI: 10.1021/acs.jmedchem.3c02434. View Source

SC0191 Application Scenarios

TP53-Mutant SCLC Xenograft Validation

Investigators evaluating the therapeutic potential of Wee1 inhibition in TP53-mutant cancers—particularly small cell lung cancer (SCLC) and pancreatic adenocarcinoma—should prioritize Wee1-IN-9 (SC0191) based on its demonstrated superior in vivo antitumor efficacy relative to adavosertib in NCI-H446 and BxPC-3 xenograft models . The consistent antiproliferative activity observed across these histologically distinct TP53-mutant cell lines (IC50: ~225 nM) supports the use of this compound as a benchmark tool for validating on-target Wee1 dependency in novel TP53-mutant models . Given that adavosertib has been discontinued clinically, Wee1-IN-9 offers a more translationally relevant alternative for preclinical studies intended to inform future clinical development strategies.

Pancreatic Cancer Combination Therapy

For research programs investigating synergistic combinations of Wee1 inhibition with DNA-damaging agents (e.g., cisplatin, carboplatin) or PARP inhibitors, Wee1-IN-9 (SC0191) provides a mechanistically appropriate tool compound. The abrogation of the G2/M checkpoint by Wee1-IN-9 enhances the cytotoxic effects of chemotherapy-induced DNA damage in TP53-mutant tumor cells, a synthetic lethal strategy validated by preclinical data [1]. The compound's active clinical development in combination regimens provides a direct translational pathway, enabling preclinical data generated with Wee1-IN-9 to more reliably inform clinical trial design than data obtained with discontinued or less clinically advanced Wee1 inhibitors [2].

Biomarker-Driven Pharmacodynamic Studies

Scientists seeking to dissect the contribution of Wee1-specific inhibition versus off-target kinase activity to observed cellular phenotypes should employ Wee1-IN-9 (SC0191) as a structurally distinct comparator to adavosertib. Adavosertib's known off-target activity against PLK1, Yes, and other kinases confounds interpretation of Wee1-specific biology [3]. The macrocyclic scaffold of Wee1-IN-9, combined with its demonstrated superiority in head-to-head in vivo efficacy studies despite nominally lower biochemical potency, suggests a cleaner selectivity profile that warrants systematic profiling [4]. Comparative studies using both compounds will enable the field to delineate on-target versus off-target contributions to the observed antitumor effects of Wee1 kinase inhibition.

Selectivity Profiling & Resistance Mechanisms

Research groups focused on identifying and validating pharmacodynamic (PD) biomarkers of Wee1 inhibitor response—such as CDK1 Tyr15 phosphorylation status, γH2AX accumulation, or mitotic catastrophe indices—will benefit from using Wee1-IN-9 (SC0191) as a reference inhibitor. The compound's established biochemical and cellular potency, combined with its active clinical development status, ensures that biomarkers validated with this compound will have greater translational relevance than those validated solely with discontinued candidates [5]. The consistency of cellular IC50 values across multiple TP53-mutant lines provides a robust baseline for establishing PD-response relationships in vitro prior to in vivo validation [6].

Application

Selection Property

Validation Focus

TP53-mutant xenograft model studies

Reported in vivo model response evidence

Tumor growth inhibition and pCDC2 endpoints

Pancreatic cancer combination research

Oral bioavailability for sustained model dosing

Tolerability and combination regimen endpoints

Pharmacodynamic biomarker research

Oral exposure aligns with clinical investigation context

pCDK1, pH3, cleaved caspase-3 markers

Kinase selectivity and resistance studies

Differentiated off-target kinase profile

Kinome-wide selectivity comparison

• [1] National Cancer Institute (NCI) Thesaurus. SC0191 (Code C187686): Mechanism of Action. https://evsexplore.semantics.cancer.gov/ (accessed 2026). View Source
• [2] Synapse (PatSnap). SC-0191 Drug Profile: Target WEE1, Indications, Patent, Clinical Development. https://synapse.zhihuiya.com/ (accessed 2026). View Source
• [3] Fu S, et al. Table 6. WEE1 and PKMYT1 Inhibitors Discussed in the Text and Their Preclinical/Clinical Evaluation. PMC. 2024. https://pmc.ncbi.nlm.nih.gov/ (accessed 2026). View Source
• [4] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(11):9023-9042. DOI: 10.1021/acs.jmedchem.3c02434. View Source
• [5] NDF Club (New Drug Frontier). 智康弘义宣布WEE1激酶小分子抑制剂SC0191获批美国I/II期临床. https://www.ndfclub.com/ (accessed 2026). View Source
• [6] Ovid Discovery. Preclinical evaluation of SC0191, a small molecule inhibitor of Wee1 kinase. (Abstract from ASCO 2020). https://jipmerlibrary.ovidds.com/ (accessed 2026). View Source